Cas no 1261973-61-8 (2-(3-carbamoylphenyl)-5-fluorobenzoic Acid)

• Product Name: 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid
• CAS No: 1261973-61-8
• MF: C₁₄H₁₀FNO₃
• MW: 259.232507228851
• MDL: MFCD18320219
• CID: 1219755
• PubChem ID: 53226132
• Update Time: 2025-06-14

2-(3-carbamoylphenyl)-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid
• 1261973-61-8
• 3'-Carbamoyl-4-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-AMINOCARBONYLPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID50689864
• MFCD18320219
• 2-(3-Aminocarbonylphenyl)-5-fluorobenzoic acid, 95%

• MDL： MFCD18320219
• Inchi： 1S/C14H10FNO3/c15-10-4-5-11(12(7-10)14(18)19)8-2-1-3-9(6-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
• InChI Key： OWFNFJUEFPFYBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 259.064
• Monoisotopic Mass: 259.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid

Recent Advances in the Study of 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid (CAS: 1261973-61-8)

2-(3-carbamoylphenyl)-5-fluorobenzoic Acid (CAS: 1261973-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique fluorobenzoic acid moiety and carbamoylphenyl group, has been investigated for its role in modulating specific biological pathways. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid, highlighting its efficient production via a multi-step organic synthesis process. The researchers emphasized the compound's high purity and stability, which are critical for its potential use in preclinical and clinical settings. Additionally, the study reported on the compound's solubility and bioavailability, factors that are essential for its therapeutic efficacy.

Further research has delved into the biological activity of 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid. A recent paper in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on a specific enzyme implicated in inflammatory diseases. The study utilized in vitro assays to show that the compound exhibits a dose-dependent inhibition, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

In addition to its anti-inflammatory properties, 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid has been investigated for its role in oncology. A 2024 study in Molecular Cancer Therapeutics revealed that the compound interferes with cancer cell proliferation by targeting a key signaling pathway. The researchers employed cell-based assays and xenograft models to validate its efficacy, noting a significant reduction in tumor growth without observable toxicity in animal models. These results underscore its promise as a candidate for further anticancer drug development.

The pharmacokinetic profile of 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid has also been a focus of recent investigations. A study in Drug Metabolism and Disposition examined its absorption, distribution, metabolism, and excretion (ADME) properties. The findings indicated favorable oral bioavailability and a moderate half-life, suggesting its suitability for oral administration. Moreover, the study identified major metabolites, providing a foundation for future toxicological assessments.

Despite these advancements, challenges remain in the clinical translation of 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid. Researchers have pointed to the need for more extensive toxicology studies and formulation optimization to enhance its delivery and efficacy. Collaborative efforts between academia and industry are expected to accelerate its development, with several pharmaceutical companies expressing interest in its therapeutic potential.

In conclusion, 2-(3-carbamoylphenyl)-5-fluorobenzoic Acid (CAS: 1261973-61-8) represents a promising compound with diverse biological activities. Recent studies have elucidated its synthetic routes, mechanism of action, and pharmacokinetic properties, paving the way for its potential application in treating inflammatory diseases and cancer. Continued research and development efforts will be crucial to fully realize its therapeutic benefits.